Cas no 29879-69-4 (2,3-dihydro-3-hydroxy-2-methyl-1H-Isoindol-1-one)

• Product name: 2,3-dihydro-3-hydroxy-2-methyl-1H-Isoindol-1-one
• CAS No: 29879-69-4
• MF: C₉H₉NO₂
• MW: 163.17326
• CID: 1110483
• PubChem ID: 2752588

2,3-dihydro-3-hydroxy-2-methyl-1H-Isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-3-hydroxy-2-methyl-1H-Isoindol-1-one
• 3-hydroxy-2-methyl-2,3-dihydro-1H-isoindol-1-one
• Z108567058
• 1H-Isoindol-1-one, 2,3-dihydro-3-hydroxy-2-methyl-
• AKOS001160287
• 3-hydroxy-2-methyl-3H-isoindol-1-one
• 3-hydroxy-2-methylisoindolin-1-one
• SCHEMBL2173695
• SCHEMBL13206625
• AKOS016038071
• DB-408589
• HMS1789L15
• EN300-7814202
• 3-hydroxy-2-methyl-2,3-dihydroisoindol-1-one
• 3-hydroxy-2-methyl-1-isoindolinone
• 3-hydroxy-2-methyl-isoindolin-1-one
• CS-0261324
• 29879-69-4
• 3-hydroxy-2-methyl-2,3-dihydro-isoindol-1-one
• AK-830/25033063

• Inchi： InChI=1S/C9H9NO2/c1-10-8(11)6-4-2-3-5-7(6)9(10)12/h2-5,8,11H,1H3
• InChI Key： UCEXMNLISKKYAE-UHFFFAOYSA-N
• SMILES： CN1C(C2=CC=CC=C2C1=O)O

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 0.4

Experimental Properties

• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2,3-dihydro-3-hydroxy-2-methyl-1H-Isoindol-1-one

Comprehensive Overview of 2,3-dihydro-3-hydroxy-2-methyl-1H-Isoindol-1-one (CAS No. 29879-69-4)

2,3-dihydro-3-hydroxy-2-methyl-1H-Isoindol-1-one (CAS No. 29879-69-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its IUPAC name, belongs to the isoindolinone family, a class of compounds known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule for its role in drug discovery, material science, and agrochemical development.

The structural backbone of 2,3-dihydro-3-hydroxy-2-methyl-1H-Isoindol-1-one features a fused bicyclic system with a hydroxyl group at the 3-position and a methyl group at the 2-position. This configuration contributes to its stereochemical complexity and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its potential as a building block for pharmaceutical active ingredients, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. The compound's CAS No. 29879-69-4 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

In the context of green chemistry and sustainable synthesis, 2,3-dihydro-3-hydroxy-2-methyl-1H-Isoindol-1-one has been explored for its compatibility with catalytic processes and biodegradable derivatives. Environmental concerns and regulatory pressures have driven demand for eco-friendly alternatives, and this compound's modular structure allows for functionalization with minimal waste generation. Its physicochemical properties, such as solubility and thermal stability, are also under investigation for applications in advanced materials, including polymeric coatings and electronic components.

From a commercial perspective, the global market for isoindolinone derivatives is expanding, with CAS No. 29879-69-4 listed in catalogs of major chemical suppliers. Quality control protocols for this compound emphasize HPLC purity and spectroscopic characterization (e.g., NMR, IR), ensuring consistency for end-users. Frequently asked questions (FAQs) in search engines include: "What are the synthetic routes for 2,3-dihydro-3-hydroxy-2-methyl-1H-Isoindol-1-one?" and "How is CAS 29879-69-4 used in drug formulation?", indicating strong interest in its practical applications.

Emerging trends link 2,3-dihydro-3-hydroxy-2-methyl-1H-Isoindol-1-one to precision medicine and computational drug design. Molecular docking studies suggest interactions with enzyme targets like kinases and G-protein-coupled receptors (GPCRs), aligning with the rise of AI-driven drug discovery. Additionally, its metabolic stability and toxicity profile are critical parameters for ADME (Absorption, Distribution, Metabolism, Excretion) assessments, a hot topic in pharmacokinetics research.

In summary, 2,3-dihydro-3-hydroxy-2-methyl-1H-Isoindol-1-one (CAS No. 29879-69-4) represents a versatile scaffold with multidisciplinary applications. Its integration into high-value chemical products and alignment with industry 4.0 innovations underscore its importance. Future research may explore its nanotechnology applications or bioconjugation strategies, further solidifying its role in modern science.